N-[(2-ethyl-5-fluoro-3-methyl-1H-indol-7-yl)methyl]-N'-(2-furylmethyl)urea

• IUPAC Name: 1-[(2-ethyl-5-fluoro-3-methyl-1H-indol-7-yl)methyl]-3-(furan-2-ylmethyl)urea
• InChI: InChI=1S/C18H20FN3O2/c1-3-16-11(2)15-8-13(19)7-12(17(15)22-16)9-20-18(23)21-10-14-5-4-6-24-14/h4-8,22H,3,9-10H2,1-2H3,(H2,20,21,23)
• InChI Key: RYGUKOODEYXVBP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C2=CC(=CC(=C2N1)CNC(=O)NCC3=CC=CO3)F)C
• Molecular Formula: C18H20FN3O2
• Molecular Weight: 329.4 g/mol

Description

N-[(2-ethyl-5-fluoro-3-methyl-1H-indol-7-yl)methyl]-N'-(2-furylmethyl)urea, also known as EFU-2, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[(2-ethyl-5-fluoro-3-methyl-1H-indol-7-yl)methyl]-N'-(2-furylmethyl)urea is not fully understood, but it is believed to act through the modulation of various molecular targets, such as G protein-coupled receptors and ion channels. This compound has also been shown to inhibit the activity of various enzymes, such as tyrosine kinases and phosphodiesterases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth and proliferation, the modulation of G protein-coupled receptors and ion channels, and the improvement of cognitive function in animal models. This compound has also been shown to have neuroprotective effects and can protect against oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

N-[(2-ethyl-5-fluoro-3-methyl-1H-indol-7-yl)methyl]-N'-(2-furylmethyl)urea has several advantages for lab experiments, including its synthetic accessibility, its ability to modulate various molecular targets, and its potential applications in various fields. However, this compound also has several limitations, including its limited solubility and its potential toxicity at high concentrations.

Future Directions

There are several future directions for N-[(2-ethyl-5-fluoro-3-methyl-1H-indol-7-yl)methyl]-N'-(2-furylmethyl)urea research, including the development of more potent and selective analogs, the investigation of its potential applications in other fields, such as immunology and infectious diseases, and the elucidation of its mechanism of action. This compound research may also lead to the development of new drugs and therapies for various diseases.

Synthesis Methods

N-[(2-ethyl-5-fluoro-3-methyl-1H-indol-7-yl)methyl]-N'-(2-furylmethyl)urea can be synthesized through a multistep process involving the reaction of 2-ethyl-5-fluoro-3-methylindole with formaldehyde, followed by the reaction of the resulting product with 2-furylmethylamine and isocyanate. The final product is purified through recrystallization.

Scientific Research Applications

N-[(2-ethyl-5-fluoro-3-methyl-1H-indol-7-yl)methyl]-N'-(2-furylmethyl)urea has been extensively studied for its potential applications in various fields, including cancer research, drug development, and neuroscience. In cancer research, this compound has shown promising results as a potential anticancer agent, as it can inhibit the growth and proliferation of cancer cells. In drug development, this compound has been studied for its ability to modulate various molecular targets, such as G protein-coupled receptors and ion channels. In neuroscience, this compound has been shown to have neuroprotective effects and can improve cognitive function in animal models.